6-Aminohexanenitrile
Overview
Description
6-Aminohexanenitrile is a useful research compound. Its molecular formula is C6H12N2 and its molecular weight is 112.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 510. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hydrophobic and Flexible Structural Element
6-Aminohexanoic acid, a derivative related to 6-aminohexanenitrile, is recognized for its hydrophobic and flexible structure. This ω-amino acid finds extensive use in the chemical synthesis of modified peptides and in the polyamide synthetic fibers industry, particularly in nylon production. It's also commonly employed as a linker in various biologically active structures, highlighting its significance beyond clinical applications as an antifibrinolytic drug (Markowska, Markowski, & Jarocka-Karpowicz, 2021).
Catalysis and Chemical Synthesis
In the field of catalysis, functionalized multi-walled carbon nanotubes supporting nickel-based catalysts have been used for adiponitrile hydrogenation, leading to the formation of this compound and 1,6-hexanediamine. This process demonstrates the role of this compound in selective hydrogenation, showcasing its potential in fine chemical synthesis (Lv et al., 2019).
Pharmaceutical and Antimicrobial Applications
Studies have explored the potential of various nitrile derivatives, including this compound, in the pharmaceutical sector. For instance, pyridine derivatives have been investigated for their antimicrobial properties against Escherichia coli strains, indicating the relevance of such compounds in drug development (Koszelewski et al., 2021). Additionally, compounds like fluoro-rich pyrimidine-5-carbonitriles, which may include this compound structures, have been synthesized and assessed for their antitubercular activity, further emphasizing their pharmaceutical significance (Kapadiya et al., 2022).
Material Science and Synthesis
In material science, the role of this compound is notable in the synthesis of various compounds. For example, gel combustion synthesis has employed 6-aminohexanoic acid, a related compound, as a fuel in the synthesis of spinel ferrites like CoFe2O4, ZnFe2O4, and MgFe2O4. This application underscores its utility in advanced material preparation (Chavarriaga et al., 2020).
Safety and Hazards
In lethal-dose studies of rabbits by skin absorption, 6-Aminohexanenitrile causes somnolence and acute pulmonary edema . It is also an irritant . Safety measures include wearing respiratory protection, avoiding breathing vapors, mist or gas, ensuring adequate ventilation, and evacuating personnel to safe areas .
Mechanism of Action
Target of Action
The primary targets of 6-Aminohexanenitrile are currently unknown. This compound is a type of organic compound and it’s possible that it interacts with various biological molecules in the body
Mode of Action
This compound is a nucleophilic reagent , which means it can donate a pair of electrons to form a chemical bond. This property allows it to participate in many chemical reactions, such as nucleophilic addition and substitution reactions . The exact mode of action depends on the specific targets it interacts with, which are currently unknown.
Biochemical Pathways
Given its nucleophilic properties , it could potentially interfere with various biochemical reactions, leading to downstream effects. More research is needed to elucidate these pathways.
Pharmacokinetics
It is known to be soluble in water , which suggests it could be absorbed and distributed in the body through the bloodstream. Its metabolism and excretion pathways are currently unknown.
Result of Action
It is known to be toxic and can cause irritation to the skin, eyes, and respiratory tract upon exposure .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its reactivity might be affected by temperature, pH, and the presence of other chemicals. It should be stored in a sealed container, away from heat sources and oxidizing agents .
Properties
IUPAC Name |
6-aminohexanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2/c7-5-3-1-2-4-6-8/h1-5,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBMSFJFLSXLIDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCC#N)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6062416 | |
Record name | Hexanenitrile, 6-amino- | |
Source | EPA DSSTox | |
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Molecular Weight |
112.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless liquid; [MSDSonline] | |
Record name | Hexanenitrile, 6-amino- | |
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Record name | 6-Aminohexanenitrile | |
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CAS No. |
2432-74-8, 31196-10-8 | |
Record name | 6-Aminohexanenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2432-74-8 | |
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Record name | 6-Aminohexanenitrile | |
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Record name | Hexanenitrile, amino- | |
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Record name | 6-AMINOHEXANENITRILE | |
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Record name | Hexanenitrile, 6-amino- | |
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Record name | Hexanenitrile, amino- | |
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Record name | Hexanenitrile, 6-amino- | |
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Record name | 6-aminohexanonitrile | |
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Record name | 6-AMINOHEXANENITRILE | |
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Record name | 6-AMINOHEXANENITRILE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the challenges in selectively producing 6-Aminohexanenitrile during the hydrogenation of adiponitrile?
A1: The hydrogenation of adiponitrile can lead to a mixture of products, including this compound (6-AHN) and 1,6-hexanediamine. Achieving high selectivity towards 6-AHN is crucial for its industrial applications. Research has shown that catalyst selection plays a significant role in controlling this selectivity. For instance, Ni-MgO catalysts demonstrated superior selectivity towards 6-AHN compared to commercial Raney-Ni catalysts. [] This difference in selectivity is attributed to the presence of octahedral crystallites in the Ni-MgO catalysts. []
Q2: How does potassium doping affect the catalytic activity of nickel catalysts in 6-AHN production?
A2: Studies have shown that potassium doping can significantly impact the activity and selectivity of nickel catalysts in adiponitrile hydrogenation. [] While potassium doping was found to decrease the overall conversion rate, likely due to the poisoning of active sites by potassium, it simultaneously increased the selectivity towards 6-AHN. [] This selectivity enhancement is attributed to the formation of enamine species at high potassium contents, promoting the desired reaction pathway. []
Q3: What are the structural characteristics of nickel catalysts influencing their performance in 6-AHN synthesis?
A3: Research indicates that the reducibility of nickel oxide (NiO) in catalysts is a key factor influencing catalytic activity. [] Non-stoichiometric NiO exhibits higher reducibility compared to its stoichiometric counterpart, leading to higher activity. [] Furthermore, the presence of potassium as a dopant hinders NiO reduction, influencing the overall catalytic performance. [] These findings highlight the importance of controlling the structural properties of nickel catalysts to optimize 6-AHN production.
Q4: Can carbon nanotubes be used as catalyst supports for 6-AHN production?
A4: Yes, recent research explores the use of functionalized multi-walled carbon nanotubes (MWCNTs) as support materials for nickel-based catalysts in adiponitrile hydrogenation. [] This approach aims to combine the unique properties of carbon nanotubes, such as high surface area and excellent mechanical strength, with the catalytic activity of nickel to enhance the efficiency of 6-AHN production.
Q5: Are there alternative catalysts to Raney nickel for adiponitrile hydrogenation?
A5: While Raney nickel is a widely used catalyst for adiponitrile hydrogenation, researchers are actively exploring alternative catalysts. One study investigated the use of Raney cobalt as a potential substitute. [] The study found that while Raney cobalt showed similar trends to Raney nickel in terms of the influence of reaction conditions on adiponitrile hydrogenation, it generally resulted in slightly lower yields of 1,6-hexanediamine. []
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